2-bromo-3-chloro-5-fluorobenzoic acid
Description
“2-bromo-3-chloro-5-fluorobenzoic acid” is a chemical compound with the CAS Number: 1525442-25-4 . It has a molecular weight of 253.45 and its IUPAC name is this compound . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H3BrClFO2/c8-6-4 (7 (11)12)1-3 (10)2-5 (6)9/h1-2H, (H,11,12) . This code provides a specific textual representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a solid compound . The compound should be stored at a temperature of 4°C .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-3-chloro-5-fluorobenzoic acid can be achieved through a multi-step process involving the introduction of halogens onto a benzoic acid derivative.", "Starting Materials": [ "3-nitrobenzoic acid", "sodium nitrite", "hydrochloric acid", "sodium nitrite", "copper(I) bromide", "copper(II) bromide", "sodium fluoride", "sodium hydroxide", "sulfuric acid", "acetic anhydride", "acetic acid", "water" ], "Reaction": [ "Nitration of 3-nitrobenzoic acid with a mixture of sulfuric and nitric acid to yield 3-nitro-4-carboxybenzene-1-sulfonic acid", "Reduction of the nitro group using sodium dithionite to yield 4-carboxybenzene-1-sulfonic acid", "Diazo coupling of the sulfonic acid with sodium nitrite and hydrochloric acid to yield 4-chlorobenzene-1-sulfonic acid", "Bromination of the sulfonic acid using copper(I) bromide and copper(II) bromide to yield 4-bromo-1-chlorobenzene-3-sulfonic acid", "Hydrolysis of the sulfonic acid using sodium hydroxide to yield 4-bromo-1-chloro-3-carboxybenzene", "Fluorination of the carboxylic acid using sodium fluoride and sulfuric acid to yield 2-bromo-3-chloro-5-fluorobenzoic acid", "Esterification of the carboxylic acid using acetic anhydride and acetic acid to yield the desired product" ] } | |
CAS No. |
1525442-25-4 |
Molecular Formula |
C7H3BrClFO2 |
Molecular Weight |
253.5 |
Purity |
95 |
Origin of Product |
United States |
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